8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one

• IUPAC Name: 3-chloro-7-(2,4-dibromophenoxy)-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C19H9Br2ClN2O5/c20-9-1-3-14(12(21)5-9)28-16-7-11(24(26)27)8-17-18(16)19(25)23-13-6-10(22)2-4-15(13)29-17/h1-8H,(H,23,25)
• InChI Key: QURYXABPVMTZEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)NC(=O)C3=C(O2)C=C(C=C3OC4=C(C=C(C=C4)Br)Br)[N+](=O)[O-]
• Molecular Formula: C19H9Br2ClN2O5
• Molecular Weight: 540.5 g/mol

Description

8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one, also known as DBNO, is a synthetic compound that belongs to the class of dibenzo[b,f][1,4]oxazepine derivatives. It has been studied for its potential use in scientific research due to its unique structure and properties.

Mechanism of Action

8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one acts as a selective antagonist of the serotonin 5-HT2A receptor, blocking its activity and preventing the binding of serotonin. This results in a decrease in the activation of downstream signaling pathways, which are involved in regulating mood, cognition, and perception. 8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has been shown to have a high affinity for the 5-HT2A receptor, making it a potent tool for studying its function.
Biochemical and Physiological Effects:
8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has been shown to have a variety of biochemical and physiological effects, particularly in the brain. It has been shown to decrease the activity of the prefrontal cortex, which is involved in regulating cognitive processes such as working memory and decision-making. 8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has also been shown to decrease the activity of the amygdala, which is involved in regulating emotional processes such as fear and anxiety.

Advantages and Limitations for Lab Experiments

8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has several advantages for use in lab experiments. It has a high affinity for the 5-HT2A receptor, making it a potent tool for studying its function. 8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one is also a selective antagonist, meaning it only blocks the activity of the 5-HT2A receptor and not other receptors. However, there are some limitations to using 8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one in lab experiments. Its potency and selectivity may vary depending on the experimental conditions, and it may have off-target effects on other receptors.

Future Directions

There are several future directions for research on 8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one. One area of interest is its potential use in treating neurological disorders such as depression and anxiety. 8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has been shown to have anxiolytic and antidepressant effects in animal models, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is its use as a tool to study the function of the 5-HT2A receptor in various neurological disorders. 8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one may provide insights into the underlying mechanisms of these disorders and help identify new targets for drug development.

Scientific Research Applications

8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin 5-HT2A receptor, which is involved in regulating mood, cognition, and perception. 8-chloro-1-(2,4-dibromophenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has been used as a tool to study the function of this receptor and its role in various neurological disorders.